Cas no 64437-25-8 ((8Z)-8-Undecen-1-ol)
(8Z)-8-Undecen-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 8-Undecen-1-ol, (Z)-
- (Z)-Undec-8-en-1-ol
- starbld0004350
- 64437-25-8
- (8Z)-8-Undecen-1-ol
-
- Inchi: 1S/C11H22O/c1-2-3-4-5-6-7-8-9-10-11-12/h3-4,12H,2,5-11H2,1H3/b4-3-
- InChI Key: HPILEMWCRGJTJG-ARJAWSKDSA-N
- SMILES: OCCCCCCC/C=C\CC
Computed Properties
- Exact Mass: 170.16716
- Monoisotopic Mass: 170.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 8
- Complexity: 97.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
(8Z)-8-Undecen-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | U788840-50mg |
(8Z)-8-Undecen-1-ol |
64437-25-8 | 50mg |
$75.00 | 2023-05-17 | ||
| TRC | U788840-100mg |
(8Z)-8-Undecen-1-ol |
64437-25-8 | 100mg |
$138.00 | 2023-05-17 | ||
| TRC | U788840-250mg |
(8Z)-8-Undecen-1-ol |
64437-25-8 | 250mg |
$316.00 | 2023-05-17 | ||
| TRC | U788840-500mg |
(8Z)-8-Undecen-1-ol |
64437-25-8 | 500mg |
$586.00 | 2023-05-17 | ||
| TRC | U788840-1g |
(8Z)-8-Undecen-1-ol |
64437-25-8 | 1g |
$ 1200.00 | 2023-09-05 |
(8Z)-8-Undecen-1-ol Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on (8Z)-8-Undecen-1-ol
Exploring (8Z)-8-Undecen-1-ol (CAS No. 64437-25-8): Properties, Applications, and Industry Trends
(8Z)-8-Undecen-1-ol (CAS No. 64437-25-8) is a monounsaturated fatty alcohol with a distinctive Z-configuration at the 8-position of its carbon chain. This 11-carbon compound is characterized by a terminal hydroxyl group and a double bond, making it a versatile intermediate in organic synthesis and specialty chemicals. Its molecular formula, C11H22O, and structural features contribute to its unique physicochemical properties, including a moderate boiling point and lipophilic nature.
In recent years, (8Z)-8-Undecen-1-ol has gained attention in fragrance and flavor formulations, where its green, citrus-like undertones enhance perfumery applications. The compound’s biodegradability aligns with the growing demand for sustainable ingredients in cosmetics, a trend driven by eco-conscious consumers. Researchers also explore its potential in pheromone synthesis for agricultural pest control, addressing the need for eco-friendly alternatives to synthetic pesticides.
The synthesis of 64437-25-8 often involves olefin metathesis or selective hydrogenation of derived precursors, with advancements in catalytic efficiency reducing environmental impact. Analytical techniques like GC-MS and NMR spectroscopy are critical for verifying its purity, especially given its use in high-value industries. Regulatory compliance with REACH and IFRA standards ensures its safe application in consumer products.
Market trends highlight rising inquiries about "natural-derived undecenols" and "Z-8-undecenol suppliers", reflecting industry shifts toward bio-based chemicals. Frequently searched questions include "Is (8Z)-8-Undecen-1-ol safe for skincare?" (yes, when used within approved limits) and "How to stabilize unsaturated alcohols in formulations?" (via antioxidants and inert packaging).
Future applications may leverage (8Z)-8-Undecen-1-ol’s chiral properties for asymmetric catalysis or as a building block in biopolymer modifications. Its compatibility with green chemistry principles positions it as a candidate for circular economy initiatives, particularly in Europe and North America, where carbon footprint reduction is prioritized.
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